Cas no 1251593-55-1 (N-(3-chlorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide)

• Product Name: N-(3-chlorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• CAS No: 1251593-55-1
• MF: C₁₈H₂₀ClN₃O₄S
• MW: 409.887102127075
• CID: 5231784
• Update Time: 2025-10-28

N-(3-chlorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide
• N-(3-chlorophenyl)-2-(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• N-(3-chlorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• N-(3-chlorophenyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide

• Inchi： 1S/C18H20ClN3O4S/c19-14-5-4-6-15(11-14)20-17(23)13-21-12-16(7-8-18(21)24)27(25,26)22-9-2-1-3-10-22/h4-8,11-12H,1-3,9-10,13H2,(H,20,23)
• InChI Key： IXUCDZKLPIDUAM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CN1C(C=CC(=C1)S(N1CCCCC1)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 409.086
• Monoisotopic Mass: 409.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.2

Additional information on N-(3-chlorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide

Professional Introduction to N-(3-chlorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide and CAS No. 1251593-55-1

N-(3-chlorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmaceutical applications. This compound, identified by the CAS number 1251593-55-1, has garnered significant attention in the field of medicinal chemistry due to its structural features and biological activity. The presence of multiple functional groups, including a chlorophenyl moiety, a piperidine sulfonamide group, and a dihydropyridine core, positions this molecule as a promising candidate for further investigation in drug discovery and development.

The molecular framework of N-(3-chlorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide exhibits a high degree of complexity, which is reflected in its chemical reactivity and potential interactions with biological targets. The 3-chlorophenyl group is known to influence the electronic properties of the molecule, making it a versatile scaffold for designing compounds with specific pharmacological profiles. Additionally, the piperidine-1-sulfonyl moiety introduces a sulfonamide functionality, which is widely recognized for its role in enhancing binding affinity and metabolic stability in drug molecules.

In recent years, there has been a growing interest in dihydropyridine derivatives due to their diverse biological activities. The dihydropyridine core in N-(3-chlorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide is particularly noteworthy, as it has been implicated in various pharmacological mechanisms. For instance, dihydropyridines are well-known for their vasodilatory effects and are commonly used in the treatment of cardiovascular disorders. The incorporation of the piperidine-1-sulfonyl group into this structure may further modulate these effects, potentially leading to novel therapeutic applications.

The synthesis of N-(3-chlorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The chlorophenyl group must be carefully handled to prevent unwanted side reactions, while the introduction of the piperidine sulfonamide functionality necessitates specialized synthetic methodologies. Advances in synthetic chemistry have enabled the efficient preparation of such complex molecules, making them more accessible for further exploration in medicinal chemistry.

The biological activity of N-(3-chlorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide has been the subject of extensive research. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in inflammatory and infectious diseases. The sulfonamide group, in particular, has been shown to interact with bacterial enzymes, making this compound a candidate for developing novel antibiotics. Additionally, the dihydropyridine core may contribute to its ability to modulate ion channels and neurotransmitter systems, which could have implications for treating neurological disorders.

The pharmacokinetic properties of this compound are also of great interest. The presence of multiple heterocyclic rings and functional groups suggests that it may exhibit favorable solubility and bioavailability characteristics. However, further studies are needed to fully characterize its metabolic pathways and potential drug-drug interactions. Computational modeling techniques have been increasingly employed to predict the pharmacokinetic behavior of complex molecules like N-(3-chlorophenyl)-2-[< strong >2 oxo 5 ( piperidine 1 sulfonyl ) 1 , 2 dihydrop y ridin 1 y l ] acet amide , providing valuable insights into its potential therapeutic profile.

In conclusion, N-(3-ch loroph en y l )-[ 22 oxo -5 ( piperidine - 11 sul fon y l ) -11 ,12 -dih y dro py rid ine -11 y l ] ac eta m ide is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.